Cas no 1531639-03-8 (Digalactosyldiacylglycerol)

• Product Name: Digalactosyldiacylglycerol
• CAS No: 1531639-03-8
• CID: 4674008
• Update Time: 2025-10-28

Digalactosyldiacylglycerol Chemical and Physical Properties

Names and Identifiers

• Digalactosyldiacylglycerol

Additional information on Digalactosyldiacylglycerol

Digalactosyldiacylglycerol (CAS No. 1531639-03-8): A Comprehensive Overview

Digalactosyldiacylglycerol, commonly referred to by its CAS number 1531639-03-8, is a specialized glycolipid that has garnered significant attention in the field of biochemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a crucial role in various biological processes and has promising applications in the development of novel therapeutic agents. The Digalactosyldiacylglycerol molecule consists of two galactose units linked to a diacylglycerol backbone, making it an intriguing subject for scientists exploring its potential benefits.

The structural composition of Digalactosyldiacylglycerol lends itself to diverse biological functions. Its dual galactose moiety enhances its ability to interact with cellular receptors, facilitating processes such as cell signaling and membrane stabilization. These properties make it a valuable candidate for research aimed at developing targeted therapies for various diseases. Recent studies have highlighted its role in modulating immune responses, which could be particularly beneficial in the treatment of autoimmune disorders and inflammation.

In the realm of pharmaceutical innovation, Digalactosyldiacylglycerol has shown promise as a carrier molecule for drug delivery systems. Its ability to enhance membrane permeability and stabilize drug molecules makes it an ideal candidate for improving the efficacy of therapeutic agents. Researchers are exploring its use in creating more efficient nanoparticles for drug delivery, which could lead to better treatment outcomes for patients suffering from chronic illnesses.

The CAS number 1531639-03-8 associated with Digalactosyldiacylglycerol underscores its significance in scientific literature and industrial applications. This unique identifier ensures precise classification and tracking of the compound, facilitating accurate documentation and regulatory compliance. The compound's stability and purity are critical factors that researchers must consider when incorporating it into experimental protocols and commercial products.

Recent advancements in analytical chemistry have enabled more detailed characterization of Digalactosyldiacylglycerol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its molecular dynamics and interactions with other biomolecules. These findings are crucial for understanding its mechanism of action and optimizing its use in pharmaceutical applications.

The potential applications of Digalactosyldiacylglycerol extend beyond medicine. In agricultural biotechnology, this compound has been investigated for its role in enhancing plant growth and stress resistance. Its ability to improve nutrient uptake and protect plants from environmental stressors makes it a promising candidate for developing sustainable agricultural practices.

As research continues to uncover the multifaceted roles of Digalactosyldiacylglycerol, collaboration between academic institutions and industry partners will be essential to translate these findings into practical applications. The development of novel drug formulations, agricultural products, and biotechnological innovations relies heavily on the continued exploration of this remarkable compound.

In conclusion, Digalactosyldiacylglycerol (CAS No. 1531639-03-8) represents a significant advancement in biochemical research with far-reaching implications for medicine, agriculture, and biotechnology. Its unique structure and versatile biological functions make it a compound of great interest to researchers worldwide. As scientific understanding evolves, so too will the applications of this remarkable molecule, offering new hope for improved health outcomes and sustainable practices.